![molecular formula C15H23NO3 B6631069 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide](/img/structure/B6631069.png)
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide, also known as HMB, is a chemical compound that has gained significant attention in scientific research due to its potential benefits in various fields. HMB is a derivative of the amino acid leucine and is known for its ability to enhance muscle protein synthesis and reduce muscle breakdown.
Mechanism of Action
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide works by activating the mTOR pathway, which is responsible for muscle protein synthesis. It also reduces the activity of the ubiquitin-proteasome pathway, which is responsible for muscle breakdown. This compound has also been shown to increase the levels of insulin-like growth factor-1 (IGF-1), a hormone that promotes muscle growth and repair.
Biochemical and Physiological Effects
This compound has been shown to increase muscle protein synthesis and reduce muscle breakdown, leading to an increase in muscle mass and strength. It also has anti-inflammatory properties, which can reduce muscle damage and inflammation. This compound has also been found to improve aerobic and anaerobic performance, reduce muscle soreness, and enhance recovery after exercise.
Advantages and Limitations for Lab Experiments
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has several advantages for lab experiments, including its ability to enhance muscle protein synthesis and reduce muscle breakdown, making it a useful tool for studying muscle physiology. However, this compound has limitations in terms of its specificity and selectivity, which can affect the interpretation of results. It is also important to consider the dosage and timing of this compound administration in lab experiments to ensure accurate and reliable results.
Future Directions
There are several future directions for research on 4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide, including investigating its potential benefits in other areas such as cognitive function, immune function, and bone health. Further research is also needed to determine the optimal dosage and timing of this compound administration and to identify any potential side effects or interactions with other compounds. Additionally, the development of more selective and specific this compound analogs could lead to new insights into its mechanism of action and potential therapeutic applications.
Conclusion
In conclusion, this compound, or this compound, is a promising compound that has gained significant attention in scientific research due to its potential benefits in various fields. This compound has been shown to enhance muscle protein synthesis, reduce muscle breakdown, and improve muscle function and physical performance. Future research on this compound could lead to new insights into its mechanism of action and potential therapeutic applications.
Synthesis Methods
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide can be synthesized through the condensation reaction of 3-methylbutyryl chloride and 4-hydroxybenzamide in the presence of a base such as potassium carbonate. The resulting compound is then reacted with propan-2-ol to form this compound.
Scientific Research Applications
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide has been extensively studied for its potential benefits in various fields such as sports nutrition, aging, and disease prevention. In sports nutrition, this compound has been shown to improve muscle strength and mass, reduce muscle damage and inflammation, and enhance recovery after exercise. In aging, this compound has been found to improve muscle function, reduce muscle loss, and enhance physical performance. In disease prevention, this compound has been investigated for its potential role in reducing the risk of cancer, cardiovascular disease, and other chronic diseases.
Properties
IUPAC Name |
4-hydroxy-3-methyl-N-(4-propan-2-yloxybutyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3/c1-11(2)19-9-5-4-8-16-15(18)13-6-7-14(17)12(3)10-13/h6-7,10-11,17H,4-5,8-9H2,1-3H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTVAIFTUUDEOPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NCCCCOC(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.